Cas no 264616-44-6 (1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one)
264616-44-6 structure
Product Name:1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one
CAS No:264616-44-6
MF:C12H8F3NO2
MW:255.192633628845
CID:247669
PubChem ID:2737630
Update Time:2025-04-19
1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[3-[3-(trifluoromethyl)phenyl]-5-isoxazolyl]-
- 1-[3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl]ethanone
- 1-3-[3-(TrifluoroMethyl)phenyl]isoxazol-5-yl-ethan-1-one
- 5-ACETYL-3(3-TRIFLUOROMETHYLPHENYL)-ISOXAZOLE
- HMS566E02
- 1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one
- EN300-18601344
- 264616-44-6
- AKOS025117215
- 1-[3-[3-(trifluoromethyl)phenyl]-1, 2-oxazol-5-yl]ethanone
- DTXSID10372189
- Maybridge1_008714
- 1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one
- 5-Acetyl-3-(3-trifluoromethylphenyl)-isoxazole
- 5-Acetyl-3-(3-trifluoromethylphenyl)isoxazole
- FT-0607174
- MFCD01934861
- A1-04759
- 1-(3-(3-(Trifluoromethyl)phenyl)isoxazol-5-yl)ethanone
-
- Inchi: 1S/C12H8F3NO2/c1-7(17)11-6-10(16-18-11)8-3-2-4-9(5-8)12(13,14)15/h2-6H,1H3
- InChI Key: AHDZGWUYNWWHGQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)C1C=C(C(C)=O)ON=1)(F)F
Computed Properties
- Exact Mass: 255.05100
- Monoisotopic Mass: 255.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Melting Point: 118-121
- PSA: 43.10000
- LogP: 3.56300
1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC5825-250mg |
5-Acetyl-3-[3-(trifluoromethyl)phenyl]isoxazole |
264616-44-6 | 97% | 250mg |
£320.00 | 2025-02-21 | |
| Enamine | EN300-18601344-1g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 1g |
$871.0 | 2023-09-18 | |
| Enamine | EN300-18601344-5g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 5g |
$2525.0 | 2023-09-18 | |
| Enamine | EN300-18601344-10g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 10g |
$3746.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.05g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.05g |
$202.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.1g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.1g |
$301.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.25g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.25g |
$431.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.5g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.5g |
$679.0 | 2023-09-18 | |
| Enamine | EN300-18601344-1.0g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 1g |
$871.0 | 2023-05-26 | |
| Enamine | EN300-18601344-2.5g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 2.5g |
$1707.0 | 2023-09-18 |
1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
264616-44-6 (1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent